Cas no 89967-14-6 (1-Propanone, 1-(2-methyl-6-phenyl-4-pyrimidinyl)-, oxime)

• Product name: 1-Propanone, 1-(2-methyl-6-phenyl-4-pyrimidinyl)-, oxime
• CAS No: 89967-14-6
• MF: C₁₄H₁₅N₃O
• MW: 241.288402795792
• CID: 584588
• PubChem ID: 137086765

1-Propanone, 1-(2-methyl-6-phenyl-4-pyrimidinyl)-, oxime Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(2-methyl-6-phenyl-4-pyrimidinyl)-, oxime
• 2-methyl-6-(1-nitrosopropylidene)-4-phenyl-1H-pyrimidine
• 2-Methyl-6-(1-nitrosopropylidene)-4-phenyl-1,6-dihydropyrimidine
• 89967-14-6
• DTXSID80756159

• Inchi： InChI=1S/C14H15N3O/c1-3-12(17-18)14-9-13(15-10(2)16-14)11-7-5-4-6-8-11/h4-9,18H,3H2,1-2H3/b17-12+
• InChI Key： FOHJODBMJYELTP-SFQUDFHCSA-N
• SMILES： CCC(=NO)C1=NC(=NC(=C1)C2=CC=CC=C2)C

Computed Properties

• Exact Mass: 241.121512110g/mol
• Monoisotopic Mass: 241.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 58.4Ų